molecular formula C15H28N2O2 B6262475 tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate CAS No. 1100748-75-1

tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate

Cat. No. B6262475
CAS RN: 1100748-75-1
M. Wt: 268.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “tert-butyl 3-oxa-7,10-diazaspiro[5.6]dodecane-10-carboxylate” is similar to the one you’re asking about . It has a molecular weight of 270.37 and its InChI code is 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-4-14(15-7-9-16)5-10-18-11-6-14/h15H,4-11H2,1-3H3 .


Molecular Structure Analysis

The InChI code for “tert-butyl 3,9-diazaspiro[5.6]dodecane-3-carboxylate” is 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-11-7-15(8-12-17)5-4-9-16-10-6-15/h16H,4-12H2,1-3H3 . This gives us some insight into the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound “tert-butyl 3,9-diazaspiro[5.6]dodecane-3-carboxylate” has a molecular weight of 268.4 . It is stored in a refrigerator and has a physical form of oil .

Mechanism of Action

The compound “tert-Butyl 1-oxa-4,9-diazaspiro[5.6]dodecane-9-carboxylate” is used as a rigid linker in PROTAC development for targeted protein degradation . The rigidity of the linker may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties .

Safety and Hazards

The compound “tert-butyl 3,9-diazaspiro[5.6]dodecane-3-carboxylate” has several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261 .

Future Directions

As mentioned earlier, similar compounds are being used in PROTAC development for targeted protein degradation . This is a promising area of research and could potentially lead to new therapeutic strategies.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate involves the reaction of tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate with appropriate reagents.", "Starting Materials": [ "tert-butylamine", "3,7-diazaspiro[5.6]dodecane-3-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "dimethylformamide (DMF)", "diethyl ether", "hydrochloric acid (HCl)", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate", "a. Dissolve 3,7-diazaspiro[5.6]dodecane-3-carboxylic acid in DMF.", "b. Add DCC and NHS to the solution and stir for 30 minutes at room temperature.", "c. Add tert-butylamine to the solution and stir for 24 hours at room temperature.", "d. Filter the precipitate and wash with diethyl ether to obtain tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate.", "Step 2: Synthesis of tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate hydrochloride", "a. Dissolve tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate in diethyl ether.", "b. Add HCl gas to the solution and stir for 1 hour at room temperature.", "c. Filter the precipitate and wash with diethyl ether to obtain tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate hydrochloride.", "Step 3: Synthesis of tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate hydrochloride salt", "a. Dissolve tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate hydrochloride in water.", "b. Add NaHCO3 to the solution until the pH reaches 8-9.", "c. Extract the product with diethyl ether and dry over NaCl.", "d. Filter the precipitate and wash with diethyl ether to obtain tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate hydrochloride salt." ] }

CAS RN

1100748-75-1

Product Name

tert-butyl 3,7-diazaspiro[5.6]dodecane-3-carboxylate

Molecular Formula

C15H28N2O2

Molecular Weight

268.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.